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Compound of Interest

Compound Name: D-Altritol

Cat. No.: B1197955 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

proper handling and disposal of D-Altritol, a sugar alcohol used in various biochemical

research applications. Adherence to these procedures will help maintain a safe laboratory

environment and ensure the integrity of your research.

Recommended Personal Protective Equipment
(PPE)
Based on the known hazards of D-Altritol, including potential for skin, eye, and respiratory

irritation, the following personal protective equipment is mandatory when handling this

compound.
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PPE Category Recommended Equipment Justification

Eye and Face Protection

Chemical safety goggles that

provide a complete seal

around the eyes. A face shield

should be worn in addition to

goggles when there is a

significant risk of splashing.

D-Altritol is known to cause

serious eye irritation (H319).

Standard safety glasses do not

offer sufficient protection from

splashes or fine dust. A face

shield provides an additional

layer of protection for the

entire face.

Hand Protection

Chemically resistant gloves

(e.g., nitrile or neoprene). It is

crucial to inspect gloves for

any signs of degradation or

perforation before use.

D-Altritol can cause skin

irritation (H315). Protective

gloves prevent direct contact

with the skin. The specific

glove material should be

chosen based on the solvent

used to dissolve the D-Altritol,

if applicable. Always consult

the glove manufacturer's

compatibility chart.

Body Protection

A standard laboratory coat. For

procedures with a higher risk

of contamination, a chemically

resistant apron over the lab

coat is recommended.

A lab coat protects the

wearer's clothing and skin from

accidental spills and

contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., an N95 or higher) is

recommended, particularly

when handling the powdered

form of D-Altritol or when

adequate ventilation is not

available.

D-Altritol may cause

respiratory irritation (H335)[1].

A respirator will prevent the

inhalation of airborne particles.
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Operational and Disposal Plans: A Step-by-Step
Guide
Proper handling and disposal of D-Altritol are critical to prevent exposure and environmental

contamination. The following workflow outlines the necessary steps from preparation to

disposal.
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D-Altritol Safe Handling and Disposal Workflow

Preparation

Handling

Cleanup and Decontamination

Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Proceed to
PPE

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Proceed to
Handling

Weigh and Handle Solid D-Altritol
Carefully to Minimize Dust

Prepare Solutions in Appropriate Vessels

Decontaminate Work Surfaces

Proceed to
Cleanup

Clean Glassware and Equipment

Dispose of Contaminated PPE
in Designated Waste Container

Proceed to
Disposal

Dispose of D-Altritol Waste
According to Institutional and Local Regulations
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D-Altritol Safe Handling and Disposal Workflow
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Experimental Protocol for Safe Handling:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

D-Altritol to be fully aware of its hazards and the required safety precautions.

Don Appropriate PPE: As outlined in the table above, put on all required personal protective

equipment.

Work in a Ventilated Area: All handling of D-Altritol, especially in its solid form, should be

conducted in a certified chemical fume hood to minimize the risk of inhalation.

Minimize Dust Generation: When weighing and transferring solid D-Altritol, use techniques

that minimize the creation of dust, such as gentle scooping and handling in a draft-free

environment within the fume hood.

Solution Preparation: When preparing solutions, slowly add the D-Altritol to the solvent to

avoid splashing. Ensure the container is appropriately labeled.

Decontamination: After handling is complete, decontaminate all work surfaces with an

appropriate cleaning agent.

Equipment Cleaning: Thoroughly clean all glassware and equipment that came into contact

with D-Altritol.

PPE Disposal: Remove and dispose of all contaminated disposable PPE, such as gloves, in

a designated hazardous waste container.

Waste Disposal: Dispose of all D-Altritol waste, including unused material and contaminated

solutions, in accordance with your institution's chemical waste disposal procedures and local

regulations. Never dispose of chemical waste down the drain. If you are unsure of the proper

procedure, contact your institution's Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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